Cas no 6136-89-6 (Octadecanoic acid,1-methylethenyl ester)
6136-89-6 structure
Product Name:Octadecanoic acid,1-methylethenyl ester
CAS No:6136-89-6
MF:C21H40O2
MW:324.541107177734
CID:526469
Update Time:2026-04-29
Octadecanoic acid,1-methylethenyl ester Chemical and Physical Properties
Names and Identifiers
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- Octadecanoic acid,1-methylethenyl ester
- 1,2,4-oxadiazole, 3-(3-nitrophenyl)-5-(2-phenylethyl)-
- 3-(3-nitrophenyl)-5-(2-phenylethyl)-1,2,4-oxadiazole
- 3-(3-nitrophenyl)-5-phenethyl-1,2,4-oxadiazole
-
Computed Properties
- Exact Mass: 295.09579
- Monoisotopic Mass: 295.095691
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.7
Experimental Properties
- Density: 1.287
- Boiling Point: 485.6°C at 760 mmHg
- Flash Point: 247.5°C
- Refractive Index: 1.613
- PSA: 82.06
Octadecanoic acid,1-methylethenyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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